Mass Spectrometry: Tighter Substitution vs. Trappsol Cyclo
In the only published head-to-head analytical comparison of HPβCD products intended for NPC1 treatment, Yergey et al. (PLoS One, 2017) used electrospray ionization ion mobility quadrupole time-of-flight mass spectrometry to demonstrate that the number of hydroxypropyl groups (degree of substitution, DS) is substantially different between the two products and is greater in Trappsol Cyclo than in VTS-270. The doubly charged heterodimer ion population, a key indicator of mixture complexity, was more intense in Trappsol Cyclo than in VTS-270. Based on the collective DS, compositional fingerprint, and impurity profile differences, the authors explicitly concluded these products cannot be considered the same [1].
| Evidence Dimension | Degree of hydroxypropyl substitution (DS) and compositional heterogeneity |
|---|---|
| Target Compound Data | Lower DS with consistently specific hydroxypropylation; low level of doubly charged heterodimers |
| Comparator Or Baseline | Trappsol® Cyclo™ — substantially greater number of hydroxypropyl groups (higher DS) and more intense doubly charged heterodimer signals |
| Quantified Difference | Qualitatively described as 'substantially different'; heterodimer intensity visually and analytically lower in VTS-270 |
| Conditions | Electrospray ionization linear low-field ion mobility quadrupole time-of-flight mass spectrometry (ESI-IM-QTOF-MS); ammonium adduct analysis |
Why This Matters
This analytically confirmed compositional non-equivalence means that experimental or clinical data generated with one product cannot be assumed to translate to the other, making VTS-270 the only HPβCD with a published, regulatorily scrutinized compositional fingerprint linked to its specific clinical development program.
- [1] Yergey AL, Blank PS, Cologna SM, Backlund PS, Porter FD, Darling AJ. Characterization of hydroxypropyl-beta-cyclodextrins used in the treatment of Niemann-Pick Disease type C1. PLoS One. 2017; 12(4): e0175478. PMID: 28414792. View Source
